Cas no 2248395-19-7 (2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid)

• Product Name: 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid
• CAS No: 2248395-19-7
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5866281
• PubChem ID: 137939533
• Update Time: 2025-07-15

2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6508966
• 2-{[(tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid
• 3-Tert-butyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 2248395-19-7
• 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid

• Inchi： 1S/C16H23NO4/c1-15(2,3)11-9-7-8-10(13(18)19)12(11)17-14(20)21-16(4,5)6/h7-9H,1-6H3,(H,17,20)(H,18,19)
• InChI Key： DMULPSCUNBIHKT-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CC=CC=1C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid

Introduction to 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid (CAS No. 2248395-19-7)

2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid, identified by the CAS number 2248395-19-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional versatility. The presence of both a tert-butoxycarbonyl (Boc) group and a tert-butyl substituent on the benzene ring imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The Boc-amino functionality in the molecule plays a crucial role in protecting amino groups during synthetic processes, ensuring high selectivity and yield in multi-step reactions. This protective group is particularly useful in peptide synthesis and the development of peptidomimetics, where controlled reactivity is essential. The tert-butyl group, on the other hand, enhances the lipophilicity of the compound, influencing its solubility and bioavailability in biological systems. Such structural features make 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for drug discovery. Studies suggest that the rigid aromatic core, combined with the electron-withdrawing effects of the carboxylic acid and Boc-protected amine, can facilitate interactions with biological targets such as enzymes and receptors. This has led to its investigation in the development of novel therapeutic agents targeting various diseases, including inflammatory disorders and neurodegenerative conditions.

In vitro studies have demonstrated that derivatives of 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid exhibit inhibitory activity against certain kinases and proteases, which are key players in cellular signaling pathways. The tert-butyl group's steric hindrance can modulate binding affinity, allowing for fine-tuning of pharmacological properties. Additionally, the Boc-protected amine can be selectively deprotected under mild acidic conditions, providing a versatile route for further functionalization.

The synthesis of 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and purification techniques. Advanced synthetic methodologies such as palladium-catalyzed cross-coupling reactions have been employed to enhance yield and purity. These synthetic approaches are critical for producing high-quality intermediates that meet the stringent requirements of pharmaceutical manufacturing.

From a biochemical perspective, the compound's structure suggests potential applications in modulating enzyme activity and receptor binding. For instance, its ability to interact with metal ions due to the presence of carboxylic acid groups may be exploited in designing chelating agents for therapeutic use. Furthermore, its lipophilic nature could improve membrane permeability, making it suitable for topical formulations or oral delivery systems.

Current research is also exploring the role of 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid in combinatorial chemistry libraries. By diversifying its structure through functional group interconversion or heterocyclic fusion, researchers aim to discover novel compounds with enhanced pharmacological profiles. High-throughput screening techniques are being utilized to rapidly assess biological activity, accelerating the discovery process.

The compound's stability under various storage conditions is another critical factor in its practical application. Studies have shown that proper handling and storage at controlled temperatures can preserve its integrity and reactivity over extended periods. This is particularly important for industrial-scale production where maintaining batch consistency is essential.

Ethical considerations in drug development also play a significant role in how 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid is utilized. Ensuring that synthetic processes are environmentally sustainable and that laboratory practices adhere to safety guidelines are paramount. Collaborative efforts between academia and industry are fostering innovations in green chemistry that minimize waste and reduce hazardous exposures.

In conclusion, 2-{[(Tert-butoxy)carbonyl]amino}-3-tert-butylbenzoic acid (CAS No. 2248395-19-7) represents a fascinating area of research with broad implications in pharmaceutical chemistry. Its unique structural features offer opportunities for developing new drugs with improved efficacy and reduced side effects. As scientific understanding advances, this compound is poised to contribute significantly to future medical breakthroughs.